Cas no 1216230-18-0 ((2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol)

• Product Name: (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol
• CAS No: 1216230-18-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 4578416
• Update Time: 2025-09-24

(2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol
• (1,3-Dioxaindan-5-yl)(cyclopentyl)methanol

• Inchi： 1S/C13H16O3/c14-13(9-3-1-2-4-9)10-5-6-11-12(7-10)16-8-15-11/h5-7,9,13-14H,1-4,8H2
• InChI Key： HUEXNQXGJDCZDN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(C1CCCC1)O

Additional information on (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol

Introduction to (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol (CAS No. 1216230-18-0)

(2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol, with the CAS number 1216230-18-0, is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a cyclopentyl group attached to a benzodioxole moiety, which imparts specific chemical and biological properties that make it a valuable candidate for various applications, including drug discovery and development.

The benzodioxole moiety is a common structural feature in many natural products and synthetic compounds, known for its ability to modulate various biological pathways. The cyclopentyl group, on the other hand, adds conformational flexibility and hydrophobicity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory and analgesic properties. The study demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol was evaluated for its potential as an antiviral agent. The results indicated that the compound has potent antiviral activity against several strains of influenza virus, suggesting its potential use in developing new antiviral therapies. The mechanism of action appears to involve the inhibition of viral entry into host cells, which is a critical step in the viral replication process.

The structural versatility of (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol also makes it an attractive scaffold for medicinal chemists. Through systematic modifications of the benzodioxole and cyclopentyl groups, researchers have been able to optimize the compound's pharmacological profile. For example, substituents on the benzodioxole ring can enhance binding affinity to specific receptors, while modifications to the cyclopentyl group can improve metabolic stability and reduce toxicity.

In addition to its therapeutic potential, (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol has been studied for its role in chemical biology research. Its ability to modulate specific protein-protein interactions has made it a useful tool for understanding complex biological processes. For instance, researchers at the University of California have used this compound to investigate signaling pathways involved in cell proliferation and apoptosis. The findings from these studies have provided valuable insights into potential targets for cancer therapy.

The synthesis of (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol has been well-documented in the literature. A common approach involves the reaction of 2H-1,3-benzodioxole with cyclopentylmagnesium bromide followed by hydrolysis to yield the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Despite its promising properties, further research is needed to fully understand the safety profile of (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, but more extensive toxicological evaluations are required before it can be advanced to clinical trials. Ongoing studies are also exploring its potential interactions with other drugs and its long-term effects on human health.

In conclusion, (2H-1,3-benzodioxol-5-yl)(cyclopentyl)methanol (CAS No. 1216230-18-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and chemical biology. Its unique structural features and biological activities make it a valuable candidate for further research and development. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, contributing to advancements in healthcare and pharmaceutical science.